Cas no 5421-82-9 (4H-Pyrazolo[3,4-d]pyrimidin-4-one,6-[[3-(dimethylamino)propyl]amino]-1,5-dihydro-, hydrochloride (1:2))

4H-Pyrazolo[3,4-d]pyrimidin-4-one,6-[[3-(dimethylamino)propyl]amino]-1,5-dihydro-, hydrochloride (1:2) structure
5421-82-9 structure
Product Name:4H-Pyrazolo[3,4-d]pyrimidin-4-one,6-[[3-(dimethylamino)propyl]amino]-1,5-dihydro-, hydrochloride (1:2)
CAS No:5421-82-9
MF:C10H17ClN6O
MW:272.734579801559
CID:385517
PubChem ID:135421784
Update Time:2025-04-19

4H-Pyrazolo[3,4-d]pyrimidin-4-one,6-[[3-(dimethylamino)propyl]amino]-1,5-dihydro-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrazolo[3,4-d]pyrimidin-4-one,6-[[3-(dimethylamino)propyl]amino]-1,5-dihydro-, hydrochloride (1:2)
    • 6-[3-(dimethylamino)propylamino]-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one,hydrochloride
    • NSC11609
    • NSC-11609
    • 6-{[3-(Dimethylamino)propyl]amino}-1,2-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one--hydrogen chloride (1/1)
    • DTXSID40636423
    • 5421-82-9
    • Inchi: 1S/C10H16N6O.ClH/c1-16(2)5-3-4-11-10-13-8-7(6-12-15-8)9(17)14-10;/h6H,3-5H2,1-2H3,(H3,11,12,13,14,15,17);1H
    • InChI Key: XNLDCEJEEGUSTI-UHFFFAOYSA-N
    • SMILES: Cl.O=C1C2C=NNC=2N=C(N1)NCCCN(C)C

Computed Properties

  • Exact Mass: 272.11500
  • Monoisotopic Mass: 272.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 409
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.1A^2

Experimental Properties

  • Density: 1.41
  • Boiling Point: 372.2°Cat760mmHg
  • Flash Point: 178.9°C
  • Refractive Index: 1.684
  • PSA: 89.70000
  • LogP: 0.88480
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